1-(2-Chloropyrimidin-4-yl)ethanol

• CAS No.: 1312535-79-7
• Molecular Formula: C6H7ClN2O
• Molecular Weight: 158.58 g/mol
• IUPAC Name: 1-(2-chloropyrimidin-4-yl)ethanol
• InChI: InChI=1S/C6H7ClN2O/c1-4(10)5-2-3-8-6(7)9-5/h2-4,10H,1H3
• InChI Key: MIUDYNZFUBDJPT-UHFFFAOYSA-N
• SMILES: CC(C1=NC(=NC=C1)Cl)O

Description

“1-(2-Chloropyrimidin-4-yl)ethanol” is a chemical compound with the molecular formula C6H7ClN2O. It has a molecular weight of 158.59. This compound is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrimidine ring which is a six-membered ring with two nitrogen atoms and four carbon atoms. The second carbon atom in the ring is attached to a chlorine atom and an ethanol group.

Physical and Chemical Properties Analysis

“this compound” is a solid compound. It has a molecular weight of 158.59. More specific physical and chemical properties like melting point, boiling point, etc., are not provided in the search results.

Synthesis routes and methods I

Procedure details

To a solution of 1-(2-chloropyrimidin-4-yl)ethanone (600 mg, 3.83 mmol) in MeOH (5 mL) at 0° C. was added sodium borohydride (145 mg, 3.83 mmol) and stirred for 30 min. The solution was diluted with EtOAc, washed with brine, dried with MgSO4, filtered, and concentrated to dryness to afford 1-(2-chloropyrimidin-4-yl)ethanol (220 mg, 1.39 mmol, 36% yield). MS ESI: [M+H]+ m/z 159.0. 1H NMR (500 MHz, CDCl3) δ 8.60 (d, J=5.1, 1H), 7.39 (d, J=5.1, 1H), 4.87 (q, J=6.6, 1H), 1.53 (m, 3H).

Synthesis routes and methods II

Procedure details